Cas no 845616-62-8 (2-fluoro-6-(1-piperazinyl)-Benzonitrile)

• Product Name: 2-fluoro-6-(1-piperazinyl)-Benzonitrile
• CAS No: 845616-62-8
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 1118672
• PubChem ID: 16768191
• Update Time: 2025-05-20

2-fluoro-6-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(1-piperazinyl)-Benzonitrile
• AKOS000123573
• 845616-62-8
• YTXMIHGQCNDLOD-UHFFFAOYSA-N
• 2-Fluoro-6-(1-piperazinyl)benzonitrile
• EN300-57868
• GS1531
• 2-FLUORO-6-PIPERAZIN-1-YLBENZONITRILE
• 2-Fluoro-6-(piperazin-1-yl)benzonitrile
• SCHEMBL3076269
• DB-134831

• Inchi： 1S/C11H12FN3/c12-10-2-1-3-11(9(10)8-13)15-6-4-14-5-7-15/h1-3,14H,4-7H2
• InChI Key： YTXMIHGQCNDLOD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C#N)N1CCNCC1

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.1Ų

Additional information on 2-fluoro-6-(1-piperazinyl)-Benzonitrile

2-Fluoro-6-(1-piperazinyl)-Benzonitrile: A Comprehensive Overview

2-Fluoro-6-(1-piperazinyl)-benzonitrile (CAS No. 845616-62-8) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluorine atom, a piperazine ring, and a cyano group attached to a benzene ring. The benzonitrile moiety serves as a versatile platform for further functionalization, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 2-fluoro-6-(1-piperazinyl)-benzonitrile typically involves multi-step reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Its structural features make it an ideal candidate for exploring heterocyclic chemistry, particularly in the context of drug discovery.

One of the most promising applications of 2-fluoro-6-(1-piperazinyl)-benzonitrile lies in its potential as a lead compound for developing novel pharmaceutical agents. Piperazine rings are well-known for their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and binding affinity to target proteins. The presence of the fluorine atom further modulates the electronic properties of the molecule, making it suitable for targeting specific biological pathways.

Recent studies have highlighted the role of 2-fluoro-6-(1-piperazinyl)-benzonitrile in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme whose overactivity is implicated in Alzheimer's disease. The cyano group plays a critical role in stabilizing the enzyme-inhibitor complex, thereby enhancing its therapeutic potential.

In addition to its pharmacological applications, 2-fluoro-6-(1-piperazinyl)-benzonitrile has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials are widely used in gas storage, catalysis, and sensing applications due to their high surface area and tunable pore sizes.

The chemical stability of 2-fluoro-6-(1-piperazinyl)-benzonitrile under various reaction conditions makes it an attractive substrate for further functionalization. For example, the cyano group can be readily converted into other functional groups such as carboxylic acids or esters, enabling the creation of derivatives with diverse biological activities. This versatility underscores its importance as a building block in organic synthesis.

From an environmental perspective, the synthesis and application of 2-fluoro-6-(1-piperazinyl)-benzonitrile are being carefully evaluated to ensure sustainability. Researchers are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with the growing demand for eco-friendly chemical processes in the pharmaceutical and materials industries.

In conclusion, 2-fluoro-6-(1-piperazinyl)-benzonitrile (CAS No. 845616-62-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research and development endeavors.